Cas no 95310-87-5 (Pentanedioic acid,3-hydroxy-, 1-ethyl ester, (3S)-)

• Product Name: Pentanedioic acid,3-hydroxy-, 1-ethyl ester, (3S)-
• CAS No: 95310-87-5
• MF: C₇H₁₂O₅
• MW: 176.167182922363
• CID: 799344
• PubChem ID: 7018009
• Update Time: 2025-04-19

Pentanedioic acid,3-hydroxy-, 1-ethyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid,3-hydroxy-, 1-ethyl ester, (3S)-
• (S)-3-HYDROXYGLUTARATE ETHYL
• 5-ethoxy-3-hydroxy-5-oxopentanoic acid
• SCHEMBL10713162
• AKOS006295441
• (3S)-5-ETHOXY-3-HYDROXY-5-OXOPENTANOIC ACID
• 95310-88-6
• 95310-87-5
• (S)-5-ethoxy-3-hydroxy-5-oxopentanoic acid

• Inchi： 1S/C7H12O5/c1-2-12-7(11)4-5(8)3-6(9)10/h5,8H,2-4H2,1H3,(H,9,10)/t5-/m0/s1
• InChI Key： OEJAZOGPPRWZKM-YFKPBYRVSA-N
• SMILES： O[C@@H](CC(=O)O)CC(=O)OCC

Computed Properties

• Exact Mass: 176.06847348g/mol
• Monoisotopic Mass: 176.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 83.8Ų